(2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride

• IUPAC Name: (2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride
• InChI: InChI=1S/C10H21N3O2.ClH/c1-13(2)8-6-4-3-5-7-11-10(14)9-12-15;/h9,15H,3-8H2,1-2H3,(H,11,14);1H/b12-9-
• InChI Key: SQBRHQVOABRVBJ-MWMYENNMSA-N
• Canonical SMILES: CN(C)CCCCCCNC(=O)C=NO.Cl
• Isomeric SMILES: CN(C)CCCCCCNC(=O)/C=N\O.Cl
• Molecular Formula: C10H22ClN3O2
• Molecular Weight: 251.75 g/mol

Description

(2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride is a chemical compound with a complex structure that includes a dimethylamino group, a hexyl chain, and a hydroxyiminoacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of dimethylaminohexylamine with hydroxyiminoacetic acid under controlled conditions to form the desired product. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the hydroxyiminoacetamide linkage.

Industrial Production Methods

In industrial settings, the production of this compound may involve more efficient and scalable processes. These methods often include the use of automated reactors and continuous flow systems to ensure consistent quality and high yield. The reaction conditions, such as temperature, pressure, and pH, are carefully optimized to maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the hydroxyimino group, leading to the formation of amines or other derivatives.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions, resulting in the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like alkyl halides. The reactions are typically carried out under controlled conditions, including specific temperatures, solvents, and catalysts, to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oximes or nitriles, while reduction can produce primary or secondary amines. Substitution reactions can lead to a variety of substituted derivatives with different functional groups.

Scientific Research Applications

(2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its use as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific biological targets.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of (2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride involves its interaction with specific molecular targets. The hydroxyimino group can form hydrogen bonds with biological molecules, while the dimethylamino group can participate in electrostatic interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects. The exact pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

Similar Compounds

• **N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide
• **N-[6-(dimethylamino)hexyl]-2-oxoacetamide
• **N-[6-(dimethylamino)hexyl]-2-hydroxyacetamide

Uniqueness

(2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride is unique due to the presence of the hydroxyimino group, which imparts distinct chemical properties and reactivity. This group allows for specific interactions with biological molecules, making the compound valuable in various research applications. Additionally, the hydrochloride salt form enhances its solubility and stability, further increasing its utility in scientific studies.